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Compound Name:

11B-Hydroxyandrost-4-ene-3,17-dione: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

11B-Hydroxyandrost-4-ene-3,17-dione is an endogenous steroid hormone and a key
intermediate in the biosynthesis of 11-oxygenated androgens.[1][2] Produced primarily in the
adrenal glands, this compound and its metabolites are gaining increasing attention for their
significant physiological and pathophysiological roles.[1][2] This technical guide provides an in-
depth overview of 11[3-Hydroxyandrost-4-ene-3,17-dione, including its nomenclature,
physicochemical properties, biosynthesis, metabolism, and methods for its quantification.

Synonyms and Alternative Names

11B-Hydroxyandrost-4-ene-3,17-dione is known by a variety of names in scientific literature
and chemical databases. A comprehensive list of these synonyms and identifiers is provided in
Table 1.
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Table 1: Synonyms and Alternative Names
for 11p3-Hydroxyandrost-4-ene-3,17-dione

Common Name

11B-Hydroxyandrostenedione

Abbreviation

11B-OHA4

Systematic IUPAC Name

(3aS,3bS,9aR,9bS,10S,11aS)-10-Hydroxy-
9a,1la-dimethyl-2,3,3b,4,5,8,9,9a,9b,10,11,11a-
dodecahydro-1H-cyclopenta[a]phenanthrene-
1,7(3aH)-dione[2]

Other Names

11B3-Hydroxy-4-androstenedione4-Androsten-
11B-0l-3,17-dioneAndrost-4-ene-3,17-dione, 11-
hydroxy-, (11p)-

CAS Number 382-44-5
PubChem CID 94141

ChEBI ID CHEBI:27967
UNII 41G81C896T
DTXSID DTXSID8040931

Physicochemical Properties

A summary of the key physicochemical properties of 113-Hydroxyandrost-4-ene-3,17-dione is

presented in Table 2.
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Table 2: Physicochemical Properties of 11[3-
Hydroxyandrost-4-ene-3,17-dione

Molecular Formula C19H2603

Molecular Weight 302.4 g/mol

Monoisotopic Mass 302.188194698 Da

Appearance Solid

InChlKey WSCUHXPGYUMQEX-KCZNZURUSA-N

C[C@]12CCC(=0)C=C1CC[C@@H]3[C@@H]
2--INVALID-LINK--O

SMILES

Biosynthesis and Metabolism

11B-Hydroxyandrost-4-ene-3,17-dione is a central molecule in the adrenal steroidogenesis
pathway, specifically in the synthesis of 11-oxygenated androgens.

Biosynthesis of 113-Hydroxyandrost-4-ene-3,17-dione

The primary precursor for the synthesis of 113-Hydroxyandrost-4-ene-3,17-dione is
androstenedione (A4). The conversion is catalyzed by the enzyme cytochrome P450 11[3-
hydroxylase (CYP11B1), which is predominantly expressed in the zona fasciculata and zona
reticularis of the adrenal cortex. This enzyme introduces a hydroxyl group at the 113 position of
the steroid nucleus.

CYP11B1 _ [11B-Hydroxyandrost-4-ene-3,17-dione

Androstenedione (A4) (11B-OHA4)

Click to download full resolution via product page

Biosynthesis of 113-Hydroxyandrost-4-ene-3,17-dione.

Metabolism of 113-Hydroxyandrost-4-ene-3,17-dione
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Once synthesized and released into circulation, 11(3-Hydroxyandrost-4-ene-3,17-dione serves
as a precursor for the production of other potent 11-oxygenated androgens. The metabolic fate
of 113-OHA4 is tissue-specific and depends on the expression of various steroidogenic
enzymes.

A key metabolic step is the oxidation of the 11[3-hydroxyl group to a keto group, a reaction
catalyzed by 11p3-hydroxysteroid dehydrogenase type 2 (HSD11B2), primarily in
mineralocorticoid target tissues like the kidney. This conversion yields 11-ketoandrostenedione
(11-KA4). Subsequently, 11-KA4 can be converted to the potent androgen 11-ketotestosterone
(11-KT) by aldo-keto reductase 1C3 (AKR1C3) in peripheral tissues such as adipose tissue.

11B-Hydroxyandrost-4-ene-3,17-dione | HSD11B2 11-Ketoandrostenedione AKRIC3 11-Ketotestosterone
(11B-OHA4) (11-KA4) (11-KT)

Click to download full resolution via product page

Metabolic conversion of 11[3-Hydroxyandrost-4-ene-3,17-dione.

Quantitative Data

The circulating levels of 11(3-Hydroxyandrost-4-ene-3,17-dione can vary depending on age,
sex, and physiological state. It is a useful marker for adrenal androgen secretion. Table 3
summarizes representative concentration ranges found in human serum.
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Table 3: Circulating Levels of 113-
Hydroxyandrost-4-ene-3,17-dione in Human
Serum

Population

Concentration Range (ng/mL)

Normal Women

<20

Women with Anovulatory Hyperandrogenism

Elevated levels (> 2.0) in ~65% of subjects

Postmenopausal Women

110HA4 is the most abundant unconjugated
C19 steroid

Healthy Young Men

~3.37 nmol/L

Experimental Protocols

Accurate quantification of 113-Hydroxyandrost-4-ene-3,17-dione is crucial for research and

clinical applications. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the

gold standard for steroid analysis due to its high sensitivity and specificity.

Protocol for Quantification of 113-Hydroxyandrost-4-
ene-3,17-dione in Human Serum by LC-MS/MS

This protocol provides a general workflow for the analysis of 11p3-Hydroxyandrost-4-ene-3,17-

dione. Optimization for specific instrumentation is recommended.

5.1.1. Sample Preparation (Liquid-Liquid Extraction)

o Sample Aliquoting: Pipette 200 pL of serum into a clean microcentrifuge tube.

 Internal Standard Addition: Add an appropriate internal standard (e.g., deuterated 11[3-

Hydroxyandrost-4-ene-3,17-dione) to each sample, calibrator, and quality control.

o Extraction: Add 1 mL of extraction solvent (e.g., ethyl acetate or a mixture of ethyl acetate

and hexane).

» Vortexing: Vortex the tubes vigorously for 1 minute.
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Centrifugation: Centrifuge at 10,000 x g for 10 minutes to separate the aqueous and organic
layers.

Supernatant Transfer: Carefully transfer the upper organic layer to a new tube.
Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 45°C.

Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS
analysis.
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Workflow for LC-MS/MS sample preparation.
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5.1.2. LC-MS/MS Parameters
e Liquid Chromatography (LC):
o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile)
with a modifier (e.g., formic acid or ammonium fluoride) is commonly employed.

o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray ionization (ESI) in positive mode is generally used.

o MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for the analyte
and internal standard should be optimized for the instrument. For 113-Hydroxyandrost-4-
ene-3,17-dione, the precursor ion is typically [M+H]* at m/z 303.2.

Chemical Synthesis of 113-Hydroxyandrost-4-ene-3,17-
dione

A detailed protocol for the chemical synthesis of 113-Hydroxyandrost-4-ene-3,17-dione from
9a-bromo-11p-hydroxyandrost-4-ene-3,17-dione has been described.

¢ A solution of 9a-bromo-1103-hydroxyandrost-4-ene-3,17-dione (2.00 g) and thioglycolic acid
(2.0 ml) in a mixture of THF (20 ml) and water (5 ml) is stirred under a nitrogen atmosphere
at 20-25°C.

e A chromous sulfate solution (1.4 M, 5.5 ml) is added, and the biphasic system is stirred.

o After four hours, an additional 4.5 ml of the chromous sulfate solution is added, and the
mixture is stirred overnight.

e The reaction mixture is then diluted with water and extracted with ethyl acetate.

o The combined ethyl acetate extracts are washed sequentially with water, a dilute sodium
hydroxide solution, water, and saline.

e The organic phase is dried over sodium sulfate and concentrated to yield a solid.
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e The crude product is crystallized from a benzene-hexane mixture to afford the pure title
compound.

Conclusion

11B-Hydroxyandrost-4-ene-3,17-dione is a pivotal adrenal steroid with a growing body of
research highlighting its importance in human health and disease. This guide has provided a
comprehensive overview of its nomenclature, properties, biological pathways, and analytical
methodologies. The detailed protocols and structured data presented herein are intended to
serve as a valuable resource for researchers and professionals in the fields of endocrinology,
drug development, and clinical chemistry. Further investigation into the physiological roles and
clinical utility of 113-Hydroxyandrost-4-ene-3,17-dione and its downstream metabolites is
warranted and promises to yield new insights into androgen biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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